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Compound of Interest

Compound Name: L-Tyrosine disodium salt dihydrate
Cat. No.: B15680748
Get Quote
\ J

This technical guide provides a comprehensive overview of the molecular structure,
physicochemical properties, and biological significance of L-Tyrosine disodium salt
dihydrate. It is intended for researchers, scientists, and professionals in drug development
who are working with or have an interest in this highly soluble amino acid derivative.

Molecular Structure and Physicochemical
Properties

L-Tyrosine disodium salt dihydrate is a salt form of the non-essential amino acid L-Tyrosine,
where the protons of both the carboxylic acid and the phenolic hydroxyl group are replaced by
sodium ions. The inclusion of two water molecules in its crystalline structure leads to the
dihydrate form. This modification significantly enhances its solubility in aqueous solutions
compared to its parent compound, L-Tyrosine.

Chemical and Physical Data

The key chemical and physical properties of L-Tyrosine disodium salt dihydrate are
summarized in the table below, compiled from various sources.
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Property Value References
disodium;(2S)-2-amino-3-(4-
IUPAC Name oxidophenyl)propanoate;dihydr  [1][2][3]
ate
L-Tyrosine, disodium salt,
dihydrate; L-3-(4-
Synonyms . [11[4][5]16]
Hydroxyphenyl)alanine
disodium salt dihydrate
CAS Number 122666-87-9 [LI21031I51617]
Chemical Formula C9H13NNa205 [1112113114]
Molecular Weight 261.18 g/mol [LI[3415161 78]
White to off-white, cream, or
Appearance ] ] [3][5]6]
yellowish crystalline powder
Solubility Highly soluble in water [819]

Optical Rotation

[a]D20 = -9 to -13° (c=4 in

water)

[5]

pH

10.5 - 11.5 (1% solution in

water)

[3](6]

Experimental Protocols

Detailed, peer-reviewed experimental protocols for the specific synthesis and characterization

of L-Tyrosine disodium salt dihydrate are not extensively available in the public domain.

However, based on general principles of organic and analytical chemistry, the following

methodologies would be appropriate.

Synthesis Protocol

A plausible laboratory-scale synthesis would involve the reaction of L-Tyrosine with a

stoichiometric excess of a sodium base in an aqueous medium, followed by crystallization.

Objective: To synthesize L-Tyrosine disodium salt dihydrate from L-Tyrosine.
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Materials:

e L-Tyrosine

e Sodium Hydroxide (NaOH)
e Deionized Water

o Ethanol

e Magnetic stirrer and stir bar
e pH meter

» Rotary evaporator

o Crystallization dish

e Vacuum filtration apparatus
Procedure:

o Dissolve a known quantity of L-Tyrosine in deionized water. Gentle heating may be required
to aid dissolution.

o Cool the solution to room temperature.

» Slowly add a 2 molar equivalent of a standardized sodium hydroxide solution to the L-
Tyrosine solution while stirring continuously.

e Monitor the pH of the solution. The reaction is complete when a stable pH above 11 is
achieved.

« Filter the resulting solution to remove any insoluble impurities.
» Concentrate the solution using a rotary evaporator until signs of precipitation are observed.

o Transfer the concentrated solution to a crystallization dish and add a small amount of a
miscible anti-solvent like ethanol to induce crystallization.
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» Allow the solution to stand at a reduced temperature (e.g., 4°C) to facilitate the formation of
crystals.

o Collect the crystals by vacuum filtration and wash with a small amount of cold ethanol.

e Dry the crystals under vacuum to obtain L-Tyrosine disodium salt dihydrate.

Characterization Protocols

2.2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

» 1H NMR: To confirm the presence of the aromatic and aliphatic protons of the tyrosine
backbone. The absence of the phenolic and carboxylic acid protons would be indicative of
salt formation.

e 13C NMR: To identify all carbon atoms in the molecule and confirm the chemical environment
changes upon deprotonation.

2.2.2. Infrared (IR) Spectroscopy

» To identify the characteristic functional groups. The spectrum would be expected to show the
absence of the broad O-H stretch from the carboxylic acid and a shift in the C=0 stretching
frequency. The presence of a broad absorption band in the 3200-3500 cm~* region would
indicate the presence of water of hydration.

2.2.3. Mass Spectrometry (MS)

» To determine the mass-to-charge ratio of the molecular ion. Electrospray ionization (ESI) in
negative mode would be suitable to observe the [M-2Na+H]~ ion.

2.2.4. X-ray Crystallography

o To determine the precise three-dimensional arrangement of atoms in the crystal lattice,
confirming the ionic interactions between the sodium ions and the carboxylate and phenolate
groups, as well as the position of the water molecules.

Biological Significance and Signaling Pathways
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L-Tyrosine itself is a crucial amino acid, serving as a precursor for the synthesis of several key
neurotransmitters and hormones, including dopamine, norepinephrine, epinephrine, and thyroid
hormones.[10][11] The disodium salt form is primarily utilized in applications requiring high
solubility and bioavailability, such as in cell culture media for the production of therapeutic
proteins and monoclonal antibodies.[9][12]

While there are no signaling pathways specifically attributed to the disodium salt, its biological
effects are mediated through the physiological roles of L-Tyrosine following its dissociation in
solution. The general pathway for the conversion of L-Tyrosine to catecholamines is depicted

below.

Tyrosine DOPA Dopamine Phenylethanolamine
Decarboxylase B-Hydroxylase Norepinephrine N-Methyltransferase

Epinephrine

L-Tyrosine Dopamine

Click to download full resolution via product page

Biosynthetic pathway of catecholamines from L-Tyrosine.

Experimental and Analytical Workflow

A typical workflow for the quality control and analysis of L-Tyrosine disodium salt dihydrate
in a research or industrial setting would involve a series of analytical techniques to confirm its
identity, purity, and properties.
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Quality control workflow for L-Tyrosine disodium salt dihydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of : Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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